Cas no 2171425-17-3 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)
4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1513981
- 2171425-17-3
- 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
- 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
-
- Inchi: 1S/C24H28N2O5/c1-3-21(23(29)25-15(2)12-13-22(27)28)26-24(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,3,12-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)/t15?,21-/m1/s1
- InChI Key: ALFUIGKUFMOUTQ-MZVUKIKXSA-N
- SMILES: O(C(N[C@@H](C(NC(C)CCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 424.19982200g/mol
- Monoisotopic Mass: 424.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 105Ų
4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513981-1.0g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid |
2171425-17-3 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1513981-50mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid |
2171425-17-3 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1513981-100mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid |
2171425-17-3 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1513981-250mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid |
2171425-17-3 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1513981-500mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid |
2171425-17-3 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1513981-1000mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid |
2171425-17-3 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1513981-2500mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid |
2171425-17-3 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1513981-5000mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid |
2171425-17-3 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1513981-10000mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid |
2171425-17-3 | 10000mg |
$14487.0 | 2023-09-27 |
4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
Recent Advances in the Application of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS: 2171425-17-3) in Chemical Biology and Pharmaceutical Research
The compound 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS: 2171425-17-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.
In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid as a key building block for the synthesis of peptide-based inhibitors targeting the SARS-CoV-2 main protease. The study demonstrated that the compound's structural flexibility and compatibility with SPPS protocols allowed for the efficient generation of high-affinity inhibitors. These findings underscore the potential of this molecule in addressing urgent global health challenges, such as the COVID-19 pandemic.
Another notable application of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid was reported in a recent Nature Communications article, where it was employed in the development of peptide-drug conjugates (PDCs) for targeted cancer therapy. The researchers highlighted the compound's ability to facilitate the conjugation of cytotoxic agents to tumor-homing peptides, thereby improving the specificity and efficacy of the treatment. The study reported a significant reduction in off-target effects and enhanced tumor penetration, paving the way for next-generation cancer therapeutics.
Further investigations into the pharmacokinetic properties of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid have revealed its favorable stability and bioavailability profiles. A study published in Bioorganic & Medicinal Chemistry Letters detailed the compound's resistance to enzymatic degradation in serum, making it a promising candidate for in vivo applications. These properties, combined with its synthetic versatility, position the molecule as a cornerstone in the development of peptide-based drugs.
In summary, the recent research on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS: 2171425-17-3) highlights its multifaceted role in advancing chemical biology and pharmaceutical science. From its utility in peptide synthesis to its applications in targeted drug delivery and enzyme inhibition, this compound continues to be a focal point of innovation. As the field progresses, further exploration of its potential is expected to yield transformative therapeutic strategies.
2171425-17-3 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)